Cas no 2171250-36-3 (4-(2S,3R)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid)

• Product Name: 4-(2S,3R)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid
• CAS No: 2171250-36-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6181062
• PubChem ID: 165538268
• Update Time: 2025-10-20

4-(2S,3R)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S,3R)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid
• 2171250-36-3
• 4-[(2S,3R)-3-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]but-2-enoic acid
• EN300-1511180

• Inchi： 1S/C27H32N2O6/c1-17(35-27(2,3)4)24(25(32)28-15-9-14-23(30)31)29-26(33)34-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-14,17,22,24H,15-16H2,1-4H3,(H,28,32)(H,29,33)(H,30,31)/b14-9+/t17-,24+/m1/s1
• InChI Key： GNORXVDOVUMYGJ-QCOIGJMOSA-N
• SMILES： O(C(C)(C)C)[C@H](C)[C@@H](C(NC/C=C/C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-(2S,3R)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid

Introduction to 4-(2S,3R)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid (CAS No. 2171250-36-3)

4-(2S,3R)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid (CAS No. 2171250-36-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a tert-butoxy group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a butenyl moiety. The combination of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The tert-butoxy group in this compound serves as a protecting group for the hydroxyl functionality, providing stability and preventing unwanted reactions during synthesis. The Fmoc protecting group, on the other hand, is widely used in peptide synthesis to protect the amino group of amino acids. This group can be selectively removed under mild conditions, making it an ideal choice for sequential coupling reactions in the synthesis of complex peptides and peptidomimetics.

The presence of the butenyl moiety adds another layer of complexity to the molecule. This unsaturated carbon chain can participate in various chemical reactions, such as Michael additions and Diels-Alder reactions, which are crucial for the synthesis of bioactive molecules. The butenyl group also contributes to the overall conformational flexibility of the molecule, which can be advantageous in optimizing binding interactions with biological targets.

Recent studies have highlighted the potential of 4-(2S,3R)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer progression. The unique combination of functional groups allows it to interact selectively with these enzymes, potentially leading to more effective and targeted treatments.

In addition to its potential as an enzyme inhibitor, this compound has also been investigated for its ability to modulate protein-protein interactions (PPIs). PPIs play a critical role in various cellular processes, including signal transduction, gene expression, and cell cycle regulation. By interfering with these interactions, 4-(2S,3R)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid could offer new avenues for treating diseases characterized by aberrant PPIs.

The synthetic route to produce 4-(2S,3R)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid involves multiple steps and requires precise control over reaction conditions. Key steps include the protection of functional groups using tert-butoxycarbonyl (Boc) and Fmoc protecting groups, followed by selective deprotection and coupling reactions. Advanced techniques such as solid-phase synthesis and chiral catalysis have been employed to improve yield and enantiomeric purity.

The physicochemical properties of this compound have been extensively studied to understand its behavior in different environments. It has been found to exhibit good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays. However, its aqueous solubility is limited, which may pose challenges for formulation development. To address this issue, researchers have explored various strategies such as prodrug approaches and nanoparticle formulations to enhance its bioavailability.

Clinical trials involving compounds with similar structures have shown promising results in terms of safety and efficacy. For example, a phase II clinical trial evaluating a related compound as a treatment for solid tumors demonstrated significant tumor regression with minimal side effects. These findings suggest that 4-(2S,3R)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid has the potential to follow a similar path towards clinical application.

In conclusion, 4-(2S,3R)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid (CAS No. 2171250-36-3) represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive target for developing novel therapeutic agents. Ongoing research efforts aim to optimize its properties and explore its full therapeutic potential.